4-methylthiane-4-carbonitrile
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to 4-methylthiane-4-carbonitrile has been studied. For instance, the synthesis of pyrazole-4-carbonitrile derivatives has been achieved using new thiazole complexes as powerful catalysts under ultrasonic irradiation . Another study reported the synthesis of 5-amino-pyrazole-4-carbonitriles via a three-component mechanochemical reaction .Chemical Reactions Analysis
While specific chemical reactions involving 4-methylthiane-4-carbonitrile are not detailed in the retrieved sources, related compounds such as pyrazole-4-carbonitriles have been synthesized through various reactions .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methylthiane-4-carbonitrile involves the reaction of 4-methylthiophenol with cyanogen bromide in the presence of a base to form the intermediate 4-methylthiane-4-carboxylic acid, which is then converted to the final product through a dehydration reaction with thionyl chloride.", "Starting Materials": [ "4-methylthiophenol", "cyanogen bromide", "base (e.g. sodium hydroxide)", "thionyl chloride" ], "Reaction": [ "Step 1: 4-methylthiophenol is reacted with cyanogen bromide in the presence of a base (e.g. sodium hydroxide) to form the intermediate 4-methylthiane-4-carboxylic acid.", "Step 2: The intermediate 4-methylthiane-4-carboxylic acid is then treated with thionyl chloride to undergo a dehydration reaction, forming the final product 4-methylthiane-4-carbonitrile." ] } | |
CAS RN |
1626409-73-1 |
Product Name |
4-methylthiane-4-carbonitrile |
Molecular Formula |
C7H11NS |
Molecular Weight |
141.2 |
Purity |
95 |
Origin of Product |
United States |
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